Cas no 2137598-83-3 (Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]-)

• Product Name: Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]-
• CAS No: 2137598-83-3
• MF: C₁₅H₂₁BrO₂
• MW: 313.230044126511
• CID: 5286795
• Update Time: 2025-07-09

Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]-

• Inchi： 1S/C15H21BrO2/c1-13-9-15(12-16,18-10-13)7-8-17-11-14-5-3-2-4-6-14/h2-6,13H,7-12H2,1H3
• InChI Key： XHBYAPBODMZKRN-UHFFFAOYSA-N
• SMILES： O1CC(C)CC1(CBr)CCOCC1=CC=CC=C1

Additional information on Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]-

Introduction to Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl]- (CAS No. 2137598-83-3)

Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl] (CAS No. 2137598-83-3), is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the furan family, which is known for its diverse applications in medicinal chemistry due to its unique structural properties and reactivity. The presence of a bromomethyl group and a tetrahydro moiety makes this compound particularly intriguing for researchers exploring novel synthetic pathways and bioactive molecules.

The structural configuration of Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl], encompasses several key functional groups that contribute to its versatility. The bromomethyl group is a powerful electrophile, facilitating various nucleophilic substitution reactions that are essential for constructing more complex molecular frameworks. Additionally, the tetrahydro ring system imparts flexibility and stability, making it a valuable scaffold for designing pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from furan derivatives. The compound's ability to undergo diverse chemical transformations has made it a cornerstone in the synthesis of heterocyclic compounds, which are prevalent in many drugs on the market today. For instance, studies have demonstrated its utility in the preparation of analogs with potential antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl], is its role as a building block in drug discovery. Researchers have leveraged its reactivity to develop novel scaffolds that mimic the structures of known bioactive molecules. This approach has led to the identification of several promising candidates that are being further investigated for their therapeutic potential. The incorporation of the phenylmethoxy ethyl group adds an additional layer of complexity, enabling fine-tuning of physicochemical properties such as solubility and metabolic stability.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a tetrahydropyran ring, followed by selective bromination and subsequent etherification. Each step is meticulously designed to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with precision.

Recent advancements in computational chemistry have further enhanced the understanding of how Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl], behaves in biological systems. Molecular modeling studies have provided insights into its interactions with target proteins, helping researchers predict its efficacy and potential side effects. These simulations are complemented by experimental data from high-throughput screening assays, which accelerate the discovery process by rapidly evaluating large libraries of compounds.

The compound's significance extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly interested in furan derivatives due to their favorable pharmacokinetic profiles and low toxicity profiles. As a result, there is growing investment in optimizing synthetic routes to produce Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl], on an industrial scale.

In conclusion, Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-[2-(phenylmethoxy)ethyl] (CAS No. 2137598-83-3) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups and reactivity patterns makes it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, its impact on drug discovery is likely to grow even further.